Cas no 543704-76-3 (1H-Pyrazole,1-(4-ethoxybenzoyl)-(9CI))

• Product Name: 1H-Pyrazole,1-(4-ethoxybenzoyl)-(9CI)
• CAS No: 543704-76-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1017577
• PubChem ID: 3502430
• Update Time: 2025-04-20

1H-Pyrazole,1-(4-ethoxybenzoyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1-(4-ethoxybenzoyl)-(9CI)
• STK483242
• (4-ethoxyphenyl)(1H-pyrazol-1-yl)methanone
• 1H-PYRAZOLE, 1-(4-ETHOXYBENZOYL)-
• DB-322997
• CHEMBL3445411
• AKOS003281844
• 543704-76-3

• Inchi： 1S/C12H12N2O2/c1-2-16-11-6-4-10(5-7-11)12(15)14-9-3-8-13-14/h3-9H,2H2,1H3
• InChI Key： MKCUFLRTPWIQML-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(N2C=CC=N2)=O)=CC=1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų